N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-2-(2,3-dimethylphenoxy)acetamide

• Molecular Formula: C24H30ClN3O3
• Molecular Weight: 444 g/mol
• IUPAC Name: N-[3-chloro-4-[4-(2-methylpropanoyl)piperazin-1-yl]phenyl]-2-(2,3-dimethylphenoxy)acetamide
• InChI: InChI=1S/C24H30ClN3O3/c1-16(2)24(30)28-12-10-27(11-13-28)21-9-8-19(14-20(21)25)26-23(29)15-31-22-7-5-6-17(3)18(22)4/h5-9,14,16H,10-13,15H2,1-4H3,(H,26,29)
• InChI Key: LDAVFPWVLVHCGI-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)OCC(=O)NC2=CC(=C(C=C2)N3CCN(CC3)C(=O)C(C)C)Cl)C

Description

N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-2-(2,3-dimethylphenoxy)acetamide, also known as CIP-DAA, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of drugs known as piperazine derivatives and has been shown to have various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-2-(2,3-dimethylphenoxy)acetamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cancer cell growth and survival. Specifically, N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-2-(2,3-dimethylphenoxy)acetamide has been shown to inhibit the activity of the protein kinase Akt, which is involved in the regulation of cell proliferation and survival. In addition, N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-2-(2,3-dimethylphenoxy)acetamide has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-2-(2,3-dimethylphenoxy)acetamide has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. In addition, N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-2-(2,3-dimethylphenoxy)acetamide has been shown to have anti-inflammatory and anti-oxidant properties, which may have implications for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-2-(2,3-dimethylphenoxy)acetamide in lab experiments is its potent anti-cancer activity against various types of cancer cells. In addition, N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-2-(2,3-dimethylphenoxy)acetamide has been shown to have anti-inflammatory and anti-oxidant properties, which may have implications for the treatment of various inflammatory diseases. However, one limitation of using N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-2-(2,3-dimethylphenoxy)acetamide in lab experiments is its relatively low solubility in aqueous solutions, which may make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-2-(2,3-dimethylphenoxy)acetamide. One area of interest is the development of more efficient synthesis methods for N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-2-(2,3-dimethylphenoxy)acetamide, which could lead to increased availability and lower costs. In addition, further studies are needed to fully understand the mechanism of action of N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-2-(2,3-dimethylphenoxy)acetamide and to identify potential biomarkers that could be used to predict its efficacy in cancer treatment. Finally, there is a need for more in vivo studies to evaluate the safety and efficacy of N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-2-(2,3-dimethylphenoxy)acetamide in animal models and ultimately in humans.

Synthesis Methods

The synthesis of N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-2-(2,3-dimethylphenoxy)acetamide involves the reaction of 3-chloro-4-(4-isobutyryl-1-piperazinyl)aniline with 2-(2,3-dimethylphenoxy)acetic acid in the presence of a coupling agent such as N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC). The reaction is typically carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at room temperature for several hours. The resulting product is then purified using techniques such as column chromatography or recrystallization.

Scientific Research Applications

N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-2-(2,3-dimethylphenoxy)acetamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. Several studies have shown that N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-2-(2,3-dimethylphenoxy)acetamide has potent anti-cancer activity against various types of cancer cells, including breast cancer, lung cancer, and colon cancer. In addition, N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-2-(2,3-dimethylphenoxy)acetamide has been shown to have anti-inflammatory and anti-oxidant properties, which may have implications for the treatment of various inflammatory diseases.